Cas no 2548986-64-5 (4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine)

• Product Name: 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• CAS No: 2548986-64-5
• MF: C₁₈H₁₈Cl₂N₆
• MW: 389.281720638275
• CID: 5310853
• PubChem ID: 154829358
• Update Time: 2025-06-11

4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,3-Dichlorophenyl)-1-piperazinyl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• F6791-7246
• 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine
• 2548986-64-5
• AKOS040730816

• Inchi： 1S/C18H18Cl2N6/c1-13-21-5-6-26(13)17-11-16(22-12-23-17)25-9-7-24(8-10-25)15-4-2-3-14(19)18(15)20/h2-6,11-12H,7-10H2,1H3
• InChI Key： OXISGUZMAWEHMW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N1CCN(C2C=C(N=CN=2)N2C=CN=C2C)CC1)Cl

Computed Properties

• Exact Mass: 388.0970000g/mol
• Monoisotopic Mass: 388.0970000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.0±65.0 °C(Predicted)
• pka: 5.02±0.37(Predicted)

Additional information on 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine

Introduction to 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine (CAS No. 2548986-64-5) in Modern Pharmaceutical Research

The compound 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine, identified by its CAS number 2548986-64-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrimidine core conjugated with a piperazine and imidazole moiety, has garnered considerable attention due to its versatile pharmacological properties and potential therapeutic applications. The structural design of this compound underscores the growing trend in medicinal chemistry toward the development of multi-target inhibitors, which are increasingly recognized for their efficacy in addressing complex diseases.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of kinase inhibitors, particularly those targeting tyrosine kinases, which play pivotal roles in various signaling pathways associated with cancer and inflammatory diseases. The pyrimidine scaffold in 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine is well-suited for this purpose, as it can interact with ATP-binding pockets of kinases through hydrogen bonding and hydrophobic interactions. The presence of the 2,3-dichlorophenyl group enhances the compound's binding affinity by improving its lipophilicity and electronic properties, making it an attractive candidate for further optimization.

One of the most compelling aspects of this compound is its dual interaction capability with both piperazine and imidazole rings. The piperazine moiety is known for its ability to modulate neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in neurological disorders like depression and schizophrenia. Concurrently, the imidazole ring contributes to the compound's ability to inhibit enzymes like dihydrofolate reductase (DHFR), which is crucial in cancer therapy. This dual functionality makes 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine a promising candidate for developing drugs that can simultaneously target multiple disease pathways.

Recent studies have highlighted the potential of this compound in oncology research. Specifically, preclinical trials have demonstrated its efficacy in inhibiting the growth of various cancer cell lines by disrupting key signaling cascades involved in cell proliferation and survival. The 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine structure allows for selective binding to specific kinases, such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are overexpressed in many cancers. This selectivity is critical for minimizing side effects and improving patient outcomes.

The pharmacokinetic profile of 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidine has also been extensively evaluated. Its favorable solubility and bioavailability suggest that it could be developed into an oral therapeutic agent, which would enhance patient compliance compared to injectable treatments. Additionally, its metabolic stability indicates that it may have a prolonged half-life, reducing the frequency of dosing required.

In addition to its applications in oncology, this compound has shown promise in treating inflammatory and autoimmune diseases. The modulation of neurotransmitter receptors by the piperazine moiety may contribute to anti-inflammatory effects by inhibiting pro-inflammatory cytokine production. Furthermore, its interaction with imidazole-based enzymes could lead to novel therapeutic strategies for conditions like rheumatoid arthritis and psoriasis.

The synthetic route to 4-[4-(2,3-dichlorophenyl)piperazin-1-yl]-6-(2-methyl-1H-imidazol-1-y)pyrimidine is another area of interest for researchers. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyrimidine ring efficiently. These synthetic methodologies not only facilitate large-scale production but also allow for structural modifications to optimize pharmacological activity.

The development of computational models has further accelerated the discovery process for compounds like 4-[4-(2,3-dichlorophenyl)piperazin-1-y]pyrimidine (CAS No. 2548986). By leveraging machine learning algorithms and molecular docking simulations, researchers can predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. This approach has significantly reduced the time required from drug discovery to clinical trials.

The regulatory landscape for novel pharmaceuticals also plays a crucial role in advancing compounds like this one into clinical practice. Regulatory agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency) have stringent guidelines that must be met before a drug can be approved for human use. However, initiatives like accelerated approval programs are streamlining this process for drugs targeting unmet medical needs.

Future directions in research on 4-[4-(2,3-dichlorophenyl)piperazin]pyrimidine include exploring combination therapies with other drugs to enhance efficacy while minimizing resistance development. Additionally, investigating its potential as a prodrug—a precursor that is converted into an active drug inside the body—could offer further therapeutic benefits.

In conclusion, 4-[ 4 - ( 2 , 3 - dichlorophenyl ) piperazin - 1 - yl ] - 6 - ( 2 - methyl - 1 H - imidazol - 1 - yl ) pyrimidine CAS NO . 2548986 -64 -5 represents a significant advancement in pharmaceutical chemistry with broad therapeutic potential . Its unique structural features , combined with promising preclinical results , position it as a valuable candidate for further development . As research continues , we can expect to see more innovative applications emerging from this class of compounds .